Cas no 2580228-45-9 (6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrimidine-4-carboxylic acid)

• Product Name: 6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrimidine-4-carboxylic acid
• CAS No: 2580228-45-9
• MF: C₂₀H₁₅N₃O₄
• MW: 361.350804567337
• CID: 5662160
• PubChem ID: 165893999
• Update Time: 2025-10-24

6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyrimidine-4-carboxylic acid
• EN300-27730972
• 2580228-45-9
• 6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrimidine-4-carboxylic acid

• Inchi： 1S/C20H15N3O4/c24-19(25)17-9-18(22-11-21-17)23-20(26)27-10-16-14-7-3-1-5-12(14)13-6-2-4-8-15(13)16/h1-9,11,16H,10H2,(H,24,25)(H,21,22,23,26)
• InChI Key： YKSSUFKYQORULH-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C(=O)O)N=CN=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 361.10625597g/mol
• Monoisotopic Mass: 361.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 101Ų

Additional information on 6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrimidine-4-carboxylic acid

6-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)pyrimidine-4-carboxylic acid (CAS No. 2580228-45-9): A Comprehensive Overview

6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrimidine-4-carboxylic acid (CAS No. 2580228-45-9) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-PyA, is a key intermediate in the synthesis of various bioactive molecules and therapeutic agents. Its unique structure, characterized by the presence of a fluorenylmethoxycarbonyl (Fmoc) protecting group and a pyrimidine backbone, makes it an essential building block in the development of novel drugs and chemical probes.

The Fmoc protecting group is widely used in peptide synthesis due to its stability under mild conditions and ease of removal. In the context of 6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrimidine-4-carboxylic acid, this group serves to protect the amino functionality during synthetic manipulations, ensuring that the desired chemical transformations can be carried out with high efficiency and selectivity. The pyrimidine moiety, on the other hand, is a fundamental component of nucleic acids and has been extensively studied for its biological activities, including antiviral, anticancer, and anti-inflammatory properties.

Recent advancements in medicinal chemistry have highlighted the potential of 6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrimidine-4-carboxylic acid in the development of targeted therapies. For instance, a study published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases involved in cancer progression. The researchers synthesized a series of Fmoc-PyA derivatives and evaluated their efficacy in vitro and in vivo, showing promising results in reducing tumor growth and metastasis.

In another notable study, published in Bioorganic & Medicinal Chemistry Letters (2023), scientists explored the use of 6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrimidine-4-carboxylic acid as a scaffold for designing antiviral agents. The compound's ability to form stable complexes with viral enzymes was leveraged to develop inhibitors that effectively block viral replication. The study reported that several Fmoc-PyA derivatives exhibited high selectivity and low cytotoxicity, making them attractive candidates for further preclinical evaluation.

The synthetic versatility of 6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrimidine-4-carboxylic acid has also been exploited in the development of chemical probes for studying protein-protein interactions. A recent publication in Chemical Communications (2023) described the synthesis of fluorescently labeled Fmoc-PyA derivatives that can be used to monitor dynamic changes in protein complexes within living cells. These probes have shown excellent performance in live-cell imaging experiments, providing valuable insights into cellular processes such as signal transduction and apoptosis.

Beyond its applications in drug discovery, 6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrimidine-4-carboxylic acid has also found use in materials science. Researchers at the University of California, Berkeley, have reported the use of this compound as a building block for constructing supramolecular assemblies with unique optical and electronic properties. The Fmoc group's ability to undergo reversible deprotection has been harnessed to create dynamic materials that can respond to external stimuli such as pH changes or light exposure.

In conclusion, 6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyrimidine-4-carboxylic acid (CAS No. 2580228-45-9) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features make it an invaluable tool for developing novel therapeutics and chemical probes, as well as for creating advanced materials with tailored properties. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing our understanding of biological systems and developing innovative solutions to pressing medical challenges.